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Compound of Interest

Compound Name: T-448

Cat. No.: B10818703 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling the compound T-448, a specific, orally active, and

irreversible inhibitor of lysine-specific demethylase 1 (LSD1). Adherence to these procedures is

vital for ensuring personal safety and maintaining a secure laboratory environment.

Chemical and Physical Properties
A summary of the basic physical and chemical properties of T-448 is provided below. This

information is essential for safe handling and storage.

Property Value Source

Molecular Formula C₁₇H₂₀N₄OS PubChem[1]

Molecular Weight 328.4 g/mol PubChem[1]

CAS Number 1597426-52-2 MedchemExpress.com[2]

Appearance Solid TargetMol[3]

Storage Conditions

Store at -20°C for 1 month or

-80°C for 6 months, under

nitrogen.

MedchemExpress.com[4]

Personal Protective Equipment (PPE)
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Strict adherence to the use of appropriate personal protective equipment is mandatory when

handling T-448. The following table outlines the required PPE for various operations.

Operation
Required Personal Protective Equipment
(PPE)

General Handling
Chemical-impermeable gloves, lab coat, safety

glasses with side shields.

Weighing/Aliquoting (powder)
All general handling PPE plus a properly fitted

respirator or use of a chemical fume hood.

Working with Solutions All general handling PPE.

Spill Cleanup

Chemical-impermeable gloves, lab coat, safety

glasses with side shields or goggles, and a

respirator if dealing with a large spill or

aerosolization is possible.

Handling and Disposal Plan
A systematic approach to handling and disposing of T-448 is critical to minimize exposure and

environmental impact. The following workflow provides a step-by-step guide from receipt of the

compound to its final disposal.
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Receiving and Storage
- Verify container integrity.

- Store at recommended temperature (-20°C or -80°C).

Preparation for Use
- Work in a designated area (fume hood).

- Wear appropriate PPE.

Transport to work area

Handling and Use
- Avoid dust formation and inhalation.

- Avoid contact with skin and eyes.

Proceed with experiment

Spill Response
- Evacuate and ventilate the area.

- Use absorbent material for liquid spills.
- Collect waste in a sealed container.

In case of accidental release

Waste Collection
- Collect all contaminated materials (gloves, vials, etc.).
- Place in a labeled, sealed hazardous waste container.

After use

Contain and collect

Disposal
- Dispose of as hazardous chemical waste.
- Follow institutional and local regulations.

Final disposal

Click to download full resolution via product page

T-448 Handling and Disposal Workflow
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General Handling Procedures:

Preparation:

Ensure a safety shower and eye wash station are readily accessible.[2]

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid dust formation.[3]

Handle in accordance with good industrial hygiene and safety practices.[3]

Personal Protective Equipment:

Wear suitable protective clothing, including a lab coat.[3]

Use chemical-impermeable gloves.

Wear safety glasses with side shields or chemical safety goggles to avoid contact with

eyes.[3]

During Use:

Avoid breathing dust, mist, gas, or vapors.[3]

Avoid contact with skin and eyes.[3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[3]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor.[3]

In Case of Eye Contact: Rinse with water and consult a doctor immediately.[3]

Spill and Disposal Procedures:
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Spill Response:

Evacuate personnel to a safe area and keep people away from and upwind of the spill.[3]

Ensure adequate ventilation.

Remove all sources of ignition.

Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.[3]

Disposal:

The material can be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[3]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[3]

Do not discharge to sewer systems.[3]

Containers can be triple-rinsed and offered for recycling or reconditioning. Alternatively,

packaging can be punctured to make it unusable for other purposes and then disposed of

in a sanitary landfill.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
T-448]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818703#personal-protective-equipment-for-
handling-t-448]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b10818703#personal-protective-equipment-for-handling-t-448
https://www.benchchem.com/product/b10818703#personal-protective-equipment-for-handling-t-448
https://www.benchchem.com/product/b10818703#personal-protective-equipment-for-handling-t-448
https://www.benchchem.com/product/b10818703#personal-protective-equipment-for-handling-t-448
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10818703?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

